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N(alpha)-dimethylisoneocoprogen I N(alpha)-dimethylisoneocoprogen I
Brand Name: Vulcanchem
CAS No.: 117852-96-7
VCID: VC0040977
InChI: InChI=1S/C31H49N6O11.Fe/c1-21(12-17-38)19-27(40)36(46)15-6-9-24-29(42)33-25(30(43)32-24)10-7-16-37(47)28(41)20-22(2)13-18-48-31(44)26(34(4)5)11-8-14-35(45)23(3)39;/h19-20,24-26,38H,6-18H2,1-5H3,(H,32,43)(H,33,42);/q-3;+3/b21-19-,22-20-;
SMILES: CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)CCOC(=O)C(CCCN(C(=O)C)[O-])N(C)C)[O-])[O-])CCO.[Fe+3]
Molecular Formula: C31H49FeN6O11
Molecular Weight: 737.6 g/mol

N(alpha)-dimethylisoneocoprogen I

CAS No.: 117852-96-7

Main Products

VCID: VC0040977

Molecular Formula: C31H49FeN6O11

Molecular Weight: 737.6 g/mol

N(alpha)-dimethylisoneocoprogen I - 117852-96-7

CAS No. 117852-96-7
Product Name N(alpha)-dimethylisoneocoprogen I
Molecular Formula C31H49FeN6O11
Molecular Weight 737.6 g/mol
IUPAC Name [(Z)-5-[3-[5-[3-[[(Z)-5-hydroxy-3-methylpent-2-enoyl]-oxidoamino]propyl]-3,6-dioxopiperazin-2-yl]propyl-oxidoamino]-3-methyl-5-oxopent-3-enyl] 5-[acetyl(oxido)amino]-2-(dimethylamino)pentanoate;iron(3+)
Standard InChI InChI=1S/C31H49N6O11.Fe/c1-21(12-17-38)19-27(40)36(46)15-6-9-24-29(42)33-25(30(43)32-24)10-7-16-37(47)28(41)20-22(2)13-18-48-31(44)26(34(4)5)11-8-14-35(45)23(3)39;/h19-20,24-26,38H,6-18H2,1-5H3,(H,32,43)(H,33,42);/q-3;+3/b21-19-,22-20-;
Standard InChIKey BIZDNKJWCYIABN-JDVCJPALSA-N
Isomeric SMILES C/C(=C/C(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)/C=C(/C)\CCOC(=O)C(CCCN(C(=O)C)[O-])N(C)C)[O-])[O-])/CCO.[Fe+3]
SMILES CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)CCOC(=O)C(CCCN(C(=O)C)[O-])N(C)C)[O-])[O-])CCO.[Fe+3]
Canonical SMILES CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)CCOC(=O)C(CCCN(C(=O)C)[O-])N(C)C)[O-])[O-])CCO.[Fe+3]
Synonyms DMINC-I
N(alpha)-dimethylisoneocoprogen I
PubChem Compound 6450062
Last Modified Nov 11 2021
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